Cas no 287378-91-0 (1,3-Benzodioxole-5-ethanol, .beta.-methyl-)

1,3-Benzodioxole-5-ethanol, β-methyl-, is a synthetic organic compound featuring a benzodioxole core substituted with an ethanol group and a β-methyl moiety. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its benzodioxole scaffold contributes to enhanced stability and reactivity, while the β-methyl substitution offers steric and electronic modulation for targeted applications. The compound is particularly useful in the development of bioactive molecules, including potential CNS-active agents, due to its ability to interact with biological systems. High purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling and storage are recommended to maintain integrity.
1,3-Benzodioxole-5-ethanol, .beta.-methyl- structure
287378-91-0 structure
Product Name:1,3-Benzodioxole-5-ethanol, .beta.-methyl-
CAS No:287378-91-0
MF:
MW:
CID:2193148
Update Time:2025-10-28

1,3-Benzodioxole-5-ethanol, .beta.-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-ethanol, .beta.-methyl-
    • 1,3-Benzodioxole-5-ethanol, β-methyl-

1,3-Benzodioxole-5-ethanol, .beta.-methyl- Pricemore >>

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Additional information on 1,3-Benzodioxole-5-ethanol, .beta.-methyl-

Comprehensive Overview of 1,3-Benzodioxole-5-ethanol, .beta.-methyl- (CAS No. 287378-91-0)

1,3-Benzodioxole-5-ethanol, .beta.-methyl- (CAS No. 287378-91-0) is a specialized organic compound belonging to the benzodioxole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries, including pharmaceuticals, fragrances, and agrochemicals. The presence of the benzodioxole moiety, combined with the .beta.-methyl substitution, makes it a versatile intermediate for synthesizing more complex molecules.

One of the most frequently searched questions about 1,3-Benzodioxole-5-ethanol, .beta.-methyl- revolves around its synthesis and purity. Researchers and manufacturers often seek high-purity grades of this compound for use in drug discovery and development. The demand for CAS No. 287378-91-0 has surged, particularly in the context of green chemistry and sustainable synthesis methods. Users are increasingly interested in eco-friendly production techniques that minimize waste and reduce environmental impact.

Another hot topic related to 1,3-Benzodioxole-5-ethanol, .beta.-methyl- is its role in the fragrance industry. The compound's aromatic properties make it a valuable ingredient in perfumes and essential oils. Consumers and professionals alike are curious about its olfactory characteristics and compatibility with other fragrance components. Searches for "benzodioxole derivatives in perfumery" or "beta-methyl substituted aroma compounds" highlight this growing interest.

In the pharmaceutical sector, CAS No. 287378-91-0 is often explored for its potential bioactive properties. Recent studies have investigated its derivatives for their antimicrobial and anti-inflammatory effects. This aligns with the broader trend of searching for "natural product-inspired drug candidates" or "benzodioxole-based therapeutics." The compound's structural features, such as the 1,3-benzodioxole ring, are known to enhance metabolic stability and bioavailability, making it a promising scaffold for medicinal chemistry.

From a regulatory standpoint, 1,3-Benzodioxole-5-ethanol, .beta.-methyl- is not classified as a hazardous material, which simplifies its handling and transportation. However, users frequently search for "safety data sheets for benzodioxole compounds" to ensure compliance with workplace safety standards. Proper storage conditions, such as avoiding prolonged exposure to light and moisture, are also common queries.

The analytical characterization of CAS No. 287378-91-0 is another area of interest. Techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify its purity and identity. Researchers often look for "analytical methods for benzodioxole derivatives" or "spectral data of beta-methyl substituted compounds" to support their work. These searches reflect the need for reliable quality control measures in both academic and industrial settings.

In summary, 1,3-Benzodioxole-5-ethanol, .beta.-methyl- (CAS No. 287378-91-0) is a multifaceted compound with applications spanning multiple industries. Its growing popularity is driven by trends in sustainable chemistry, fragrance development, and drug discovery. By addressing common user queries and highlighting its unique features, this overview aims to provide a comprehensive and SEO-optimized resource for professionals and enthusiasts alike.

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